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Compound of Interest

5-Amino-2-
Compound Name:
methylbenzenesulfonamide

Cat. No.: B032415

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the spectroscopic and synthetic data for 5-
Amino-2-methylbenzenesulfonamide (CAS No: 6973-09-7), a key intermediate in the
synthesis of various pharmaceutical compounds. This document compiles available
experimental data and predicted spectroscopic information to serve as a comprehensive
resource for laboratory and research applications.

Chemical and Physical Properties

5-Amino-2-methylbenzenesulfonamide is a stable, solid organic compound. A summary of its
key physical and chemical properties is presented in Table 1.
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Property Value Reference

Molecular Formula C7H10N202S [1112]

Molecular Weight 186.23 g/mol [1][2]

Melting Point 163-164 °C [3]
White to light yellow or light

Appearance [3]
orange powder/crystal
5-amino-2-

IUPAC Name ) [2]
methylbenzenesulfonamide
KTPBKMYOIFHJIMI-

InChl Key [2]
UHFFFAOYSA-N
CC1=C(C=C(C=C1)N)S(=0)

SMILES [2]

(=O)N

Synthesis Protocol

A reliable method for the synthesis of 5-Amino-2-methylbenzenesulfonamide has been

reported, involving a two-step process starting from N-acetylamino-2-toluenesulfonyl chloride.

[4]

Experimental Protocol

Step 1: Ammonolysis of N-acetylamino-2-toluenesulfonyl chloride

To 10.7 g of N-acetylamino-2-toluenesulfonyl chloride, add 25 ml of ammonium hydroxide.

Cool the mixture and slowly add 10 ml of a 20% sulfuric acid solution.

Maintain the reaction temperature at 273—-278 K for 5 minutes.

Collect the resulting sulfonamide precipitate, wash with ice water, and dry to obtain a

crystalline crude solid. The reported yield for this step is 67%.[4]

Step 2: Hydrolysis of N-acetyltoluenesulfonamide
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e To 5.6 g of the N-acetyltoluenesulfonamide obtained in the previous step, add 15 ml of 18%
hydrochloric acid.

e Reflux the mixture for 20 minutes.

 Dilute the resulting solution with an equal volume of water.
o Adjust the pH to 8 using sodium carbonate.

o Cool the solution to induce precipitation.

o Collect the precipitate and wash it with ice water to yield 5-Amino-2-
methylbenzenesulfonamide. The reported yield for this step is 3.9 g.[4]

Crystals suitable for X-ray analysis can be obtained by slow evaporation from an ethanol
solution.[4]

Synthesis Workflow Diagram

Click to download full resolution via product page

Caption: Synthesis workflow for 5-Amino-2-methylbenzenesulfonamide.

Spectroscopic Data
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While experimental spectra are not readily available in public databases, predicted

spectroscopic data provides valuable information for the characterization of 5-Amino-2-

methylbenzenesulfonamide.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Predicted *H NMR Data

Chemical Shift (ppm) Multiplicity Assighment
~7.6 d Ar-H

~7.2 d Ar-H

~6.8 dd Ar-H

~4.0 s (br) -NH:z

~2.4 S -CHs

~7.0 s (br) -SO2NH:

Predicted 3C NMR Data

Chemical Shift (ppm) Assignment
~148 Ar-C-NH:z
~138 Ar-C-S0O:2
~132 Ar-C

~125 Ar-C

~120 Ar-C

~115 Ar-C

~20 -CHs

Infrared (IR) Spectroscopy
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Predicted IR Absorption Bands

Wavenumber (cm~?) Intensity Assignment

N-H stretch (amine and

3400-3200 Medium

sulfonamide)
3100-3000 Weak Aromatic C-H stretch
2950-2850 Weak Aliphatic C-H stretch
1620-1580 Medium N-H bend (amine)
1500-1400 Strong Aromatic C=C stretch
1350-1300 Strong Asymmetric SOz stretch
1170-1150 Strong Symmetric SO2 stretch

Mass Spectrometry (MS)

The predicted monoisotopic mass of 5-Amino-2-methylbenzenesulfonamide is 186.0463 Da.
[2] The mass spectrum would be expected to show the molecular ion peak (M*) at m/z 186.
Key fragmentation patterns would likely involve the loss of SOz (64 Da) and NHz (16 Da).

Crystallographic Data

The crystal structure of 5-Amino-2-methylbenzenesulfonamide has been determined by X-
ray diffraction.[4] The compound crystallizes in the orthorhombic space group Iba2.
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Crystal Data Parameter Value
Formula C7H10N202S
Molecular Weight 186.23
Crystal System Orthorhombic
Space Group Iba2

a (A) 10.679(2)

b (A) 22.431(5)

c (A 7.1980(14)

Vv (A9 1724.2(6)

Z 8

Spectroscopic Data Analysis Workflow

The following diagram illustrates a logical workflow for the analysis and confirmation of the
structure of 5-Amino-2-methylbenzenesulfonamide using the spectroscopic data presented.
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Input Data

1H NMR Spectrum 13C NMR Spectrum IR Spectrum Mass Spectrum

Data Interpretation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b032415#spectroscopic-data-for-5-
amino-2-methylbenzenesulfonamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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